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Compound of Interest

Compound Name: Iron(III) oxalate hexahydrate

Cat. No.: B1143021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Iron(III) oxalate hexahydrate, a

coordination compound with applications in various fields of chemical research and

development. This document details its chemical synonyms, physical and chemical properties,

and standardized experimental protocols.

Synonyms for Iron(III) Oxalate Hexahydrate
Iron(III) oxalate hexahydrate is known by several alternative names in scientific literature and

commercial listings. These synonyms are crucial for comprehensive literature searches and

material sourcing.

Ferric oxalate hexahydrate[1][2][3][4]

Diiron trioxalate hexahydrate[1][3]

Iron(3+) ethanedioate hydrate (2:3:6)[5]

diiron(3+) hexahydrate trioxalate[6]

iron(3+); oxalate; hexahydrate[4]

EISEN(III)OXALAT HEXAHYDRAT (German)[7]
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鉄（III）シュウ酸塩 六水和物 (Japanese)[7]

Quantitative Data
The physical and chemical properties of Iron(III) oxalate hexahydrate are summarized in the

table below for easy reference and comparison.

Property Value

Molecular Formula Fe₂(C₂O₄)₃·6H₂O

Molecular Weight 483.84 g/mol [1][4]

CAS Number 166897-40-1[1][8]

Appearance Green/yellow powder or chunks[1][4][5]

Melting Point 100 °C (decomposes)[1][4]

Solubility in Water Soluble[1]

Purity (typical) ≥97%[6], 99%[4], 99.99%[1]

Iron Content (typical) 22-25%

EC Number 220-951-7[4][5]

MDL Number MFCD00151243[4][5]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of iron oxalate complexes

are critical for reproducible research. The following protocols are synthesized from established

laboratory practices.

1. Synthesis of an Iron(III) Oxalate Complex (Potassium Tris(oxalato)ferrate(III) Trihydrate)

This procedure outlines the synthesis of a common and structurally related iron(III) oxalate

complex, which illustrates the fundamental principles of preparing such coordination

compounds.
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Materials:

Iron(II) ammonium sulfate hexahydrate (Fe(NH₄)₂(SO₄)₂·6H₂O)

1 M Oxalic acid (H₂C₂O₄)

Saturated Potassium oxalate (K₂C₂O₄) solution

3-5% Hydrogen peroxide (H₂O₂)

95% Ethanol

Acetone

Procedure:

Formation of Iron(II) Oxalate: Dissolve approximately 7.5 g of iron(II) ammonium sulfate in

20 mL of warm deionized water containing 8 drops of 3 M H₂SO₄. To this solution, add 35

mL of 1.0 M oxalic acid and heat to boiling while stirring. Allow the yellow precipitate of

iron(II) oxalate (FeC₂O₄) to settle and decant the supernatant.[9]

Oxidation to Iron(III) Complex: To the iron(II) oxalate precipitate, add 15 mL of saturated

potassium oxalate solution and heat to about 40°C. Slowly add 30 mL of 3-5% hydrogen

peroxide solution while maintaining the temperature near 40°C and stirring continuously.[9]

Formation of the Final Complex: After the addition of hydrogen peroxide, heat the mixture

to boiling. Add 12 mL of 1.0 M oxalic acid (the first 10 mL at once, the last 2 mL dropwise)

until the solution becomes clear green.[3][9]

Crystallization and Purification: Cool the solution and add 8 mL of 95% ethanol to induce

crystallization.[9] Collect the crystals by suction filtration. Wash the crystals with a 50%

ethanol-water mixture, followed by acetone.[9] The crystals are then air-dried. For higher

purity, the complex can be recrystallized by dissolving it in a minimum amount of hot water

and allowing it to cool slowly.[10]

2. Analytical Procedures
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Determination of Oxalate Content: The oxalate content of the synthesized complex can be

determined by redox titration with a standardized solution of potassium permanganate

(KMnO₄).[11]

Determination of Iron Content: The iron content can be determined spectrophotometrically.

This involves forming a colored iron complex, such as with 1,10-phenanthroline, and

measuring its absorbance.[11][12]

Infrared Spectroscopy (IR): The synthesized complex can be characterized by IR

spectroscopy. Characteristic peaks for the coordinated oxalate ligand are expected, including

C=O stretching vibrations around 1705 cm⁻¹ (antisymmetric) and 1460 cm⁻¹ (symmetric),

and C-O stretching vibrations between 1255 cm⁻¹ and 1310 cm⁻¹. Metal-oxygen vibrations

typically appear in the 450-550 cm⁻¹ region.[13]

Visualizations
Synthesis Workflow for an Iron(III) Oxalate Complex

The following diagram illustrates the key steps in the synthesis of a representative iron(III)

oxalate complex, potassium tris(oxalato)ferrate(III).
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Caption: Synthesis workflow for an Iron(III) oxalate complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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